Cas no 1638760-71-0 (2-chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2-chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1638760-71-0
• MF: C₇H₅ClIN₃
• MW: 293.492172002792
• MDL: MFCD27987408
• CID: 4612113
• Update Time: 2025-05-23

2-chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-iodo-7-methyl-7h-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-5-iodo-7-methyl-
• 2-chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

• MDL： MFCD27987408
• Inchi： 1S/C7H5ClIN3/c1-12-3-5(9)4-2-10-7(8)11-6(4)12/h2-3H,1H3
• InChI Key： LNEQRDAJABDGLP-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2C(I)=CN(C)C2=N1

Additional information on 2-chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

2-Chloro-5-Iodo-7-Methyl-7H-Pyrrolo[2,3-d]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 1638760-71-0, known as 2-chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are fused bicyclic structures combining a pyrrole ring with a pyrimidine ring. The presence of chlorine, iodine, and methyl substituents at specific positions imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various applications.

Pyrrolopyrimidines have been extensively studied due to their potential as bioactive molecules. The 2-chloro and 5-iodo substituents in this compound are particularly significant as they can influence the compound's reactivity and selectivity in chemical reactions. Recent studies have highlighted the role of such halogenated pyrrolopyrimidines in medicinal chemistry, where they serve as scaffolds for drug design targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

The synthesis of 2-chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine involves a multi-step process that typically begins with the preparation of a suitable precursor. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex structure. The introduction of the methyl group at position 7 is crucial for stabilizing the molecule's conformation and enhancing its solubility properties.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of this compound. Quantum mechanical calculations have revealed that the chlorine and iodine atoms significantly affect the molecule's frontier molecular orbitals, which are critical for its reactivity in both chemical and biological systems. These insights have facilitated the design of more efficient synthetic routes and have also provided a deeper understanding of the compound's interaction with biological targets.

In terms of applications, 2-chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine has shown promise as a building block for constructing advanced materials. Its ability to form stable coordination complexes with metal ions has made it a candidate for use in catalysis and sensor technologies. Additionally, its unique electronic properties make it a potential candidate for optoelectronic devices.

From a pharmacological perspective, this compound has been evaluated for its potential as an anti-cancer agent. Preclinical studies suggest that it exhibits selective cytotoxicity against various cancer cell lines, likely due to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. The presence of halogen atoms also enhances its bioavailability, making it a promising lead compound for further drug development.

The development of efficient analytical methods for characterizing this compound has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its structure and purity. These methods are essential for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, 2-chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its unique combination of substituents makes it a valuable tool in both basic research and applied sciences. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing our understanding of heterocyclic compounds and their applications.